Cas no 57980-08-2 (1,8-NAPHTHYRIDIN-2(1H)-ONE, 7-AMINO-4-(TRIFLUOROMETHYL)-)

• Product Name: 1,8-NAPHTHYRIDIN-2(1H)-ONE, 7-AMINO-4-(TRIFLUOROMETHYL)-
• CAS No: 57980-08-2
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD30291136
• CID: 3197572
• PubChem ID: 14686955
• Update Time: 2025-05-20

1,8-NAPHTHYRIDIN-2(1H)-ONE, 7-AMINO-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1,8-NAPHTHYRIDIN-2(1H)-ONE, 7-AMINO-4-(TRIFLUOROMETHYL)-
• 7-amino-4-(trifluoromethyl)-1,8-naphthyridin-2(1H)-one
• 7-amino-4-(trifluoromethyl)-1,8-naphthyridin-2-ol
• DTXSID401208944
• 7-amino-4-(trifluoromethyl)[1,8]naphthyridin-2(1H)-one
• 7-amino-4-(trifluoromethyl)-1H-1,8-naphthyridin-2-one
• AN-584/43510744
• SCHEMBL11590712
• 57980-08-2

• MDL： MFCD30291136
• Inchi： 1S/C9H6F3N3O/c10-9(11,12)5-3-7(16)15-8-4(5)1-2-6(13)14-8/h1-3H,(H3,13,14,15,16)
• InChI Key： LSQIOARSLWYCSB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2C1=CC=C(N)N=2)=O)(F)F

Computed Properties

• Exact Mass: 229.04629631Da
• Monoisotopic Mass: 229.04629631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Additional information on 1,8-NAPHTHYRIDIN-2(1H)-ONE, 7-AMINO-4-(TRIFLUOROMETHYL)-

Recent Advances in the Study of 1,8-NAPHTHYRIDIN-2(1H)-ONE, 7-AMINO-4-(TRIFLUOROMETHYL)- (CAS: 57980-08-2)

The compound 1,8-NAPHTHYRIDIN-2(1H)-ONE, 7-AMINO-4-(TRIFLUOROMETHYL)-, with the CAS number 57980-08-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for researchers in the field.

One of the key areas of research has been the optimization of synthetic routes for 1,8-NAPHTHYRIDIN-2(1H)-ONE derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of 7-AMINO-4-(TRIFLUOROMETHYL)-1,8-NAPHTHYRIDIN-2(1H)-ONE using a multi-step protocol involving palladium-catalyzed cross-coupling reactions. The study highlighted the importance of the trifluoromethyl group in enhancing the compound's bioavailability and metabolic stability, making it a promising candidate for further drug development.

Pharmacological evaluations have revealed that 1,8-NAPHTHYRIDIN-2(1H)-ONE derivatives exhibit potent inhibitory activity against several kinase targets, including EGFR and VEGFR2. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the 7-AMINO-4-(TRIFLUOROMETHYL)- derivative showed nanomolar IC50 values against these kinases, suggesting its potential as an anticancer agent. Molecular docking studies further elucidated the binding interactions, emphasizing the role of the amino and trifluoromethyl groups in target engagement.

In addition to its kinase inhibitory properties, 57980-08-2 has been investigated for its antimicrobial potential. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Despite these promising findings, challenges remain in the development of 1,8-NAPHTHYRIDIN-2(1H)-ONE-based therapeutics. Issues such as solubility, toxicity, and off-target effects need to be addressed in future studies. However, the versatility of this scaffold, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool for the discovery of next-generation drugs. Ongoing research is expected to further explore its applications in oncology, infectious diseases, and beyond.